Cas no 102794-02-5 (Phenol, 2,6-dichloro-4-(trifluoromethoxy)-)

• Product Name: Phenol, 2,6-dichloro-4-(trifluoromethoxy)-
• CAS No: 102794-02-5
• MF: C₇H₃Cl₂F₃O₂
• MW: 246.998730897903
• MDL: MFCD27940993
• CID: 5230113
• Update Time: 2026-03-07

Phenol, 2,6-dichloro-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dichloro-4-(trifluoromethoxy)-

• MDL： MFCD27940993
• Inchi： 1S/C7H3Cl2F3O2/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2,13H
• InChI Key： MJVPKFJMJGHPPC-UHFFFAOYSA-N
• SMILES： C1(O)=C(Cl)C=C(OC(F)(F)F)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on Phenol, 2,6-dichloro-4-(trifluoromethoxy)-

Recent Advances in the Study of Phenol, 2,6-dichloro-4-(trifluoromethoxy)- (CAS: 102794-02-5)

Phenol, 2,6-dichloro-4-(trifluoromethoxy)- (CAS: 102794-02-5) is a chlorinated phenol derivative with a trifluoromethoxy substituent, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in drug discovery and agrochemical development.

One of the key areas of research has been the synthesis and optimization of Phenol, 2,6-dichloro-4-(trifluoromethoxy)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity, which are critical for further pharmacological evaluations. The study also emphasized the role of the trifluoromethoxy group in enhancing the compound's metabolic stability, a desirable trait in drug candidates.

In terms of biological activity, Phenol, 2,6-dichloro-4-(trifluoromethoxy)- has shown promising results as an antimicrobial agent. Research conducted by the European Journal of Medicinal Chemistry (2022) reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, suggesting its potential as a novel antibiotic scaffold.

Additionally, recent investigations have explored the compound's potential in agrochemical applications. A study in Pest Management Science (2023) highlighted its herbicidal activity, particularly against broadleaf weeds. The presence of the trifluoromethoxy group was found to enhance its uptake and translocation in plants, making it a candidate for further development in crop protection.

Despite these promising findings, challenges remain in the development of Phenol, 2,6-dichloro-4-(trifluoromethoxy)-. Toxicity studies, as reported in Toxicology Reports (2023), indicate that the compound may exhibit moderate toxicity in mammalian models, necessitating further structural modifications to improve its safety profile. Future research directions may include the exploration of derivatives with reduced toxicity while retaining or enhancing biological activity.

In conclusion, Phenol, 2,6-dichloro-4-(trifluoromethoxy)- (CAS: 102794-02-5) represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for practical applications.